Cas no 1158449-20-7 (4-cyclopropyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol hydrochloride)

• Product Name: 4-cyclopropyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol hydrochloride
• CAS No: 1158449-20-7
• MF: C₁₀H₁₇ClN₄S
• MW: 260.786779165268
• CID: 4574019
• Update Time: 2025-05-20

4-cyclopropyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopropyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol Hydrochloride
• 4-cyclopropyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol hydrochloride

• Inchi： 1S/C10H16N4S.ClH/c15-10-13-12-9(14(10)8-1-2-8)7-3-5-11-6-4-7;/h7-8,11H,1-6H2,(H,13,15);1H
• InChI Key： QAGYIZGOMPYJBI-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CCNCC2)N1C1CC1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-cyclopropyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol hydrochloride

4-Cyclopropyl-5-(Piperidin-4-yl)-4H-1,2,4-Triazole-3-thiol Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1158449-20-7, known as 4-cyclopropyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropyl group, a piperidine ring, and a triazole-thiol moiety. The presence of these functional groups makes it a versatile compound with potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of triazole-thiol derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The cyclopropyl group in this compound adds rigidity to the molecule, which can enhance its stability and bioavailability. Meanwhile, the piperidine ring contributes to the molecule's flexibility and ability to interact with biological targets. These features make 4-cyclopropyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol hydrochloride a promising candidate for further exploration in therapeutic development.

One of the most intriguing aspects of this compound is its potential as an antioxidant agent. Research has shown that triazole-thiol derivatives can scavenge free radicals, making them valuable in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The hydrochloride salt form of this compound ensures optimal solubility and stability, which are critical for its pharmacological evaluation.

In terms of synthesis, the compound can be prepared through a multi-step process involving the reaction of appropriate starting materials under controlled conditions. The use of advanced synthetic techniques such as microwave-assisted synthesis or catalytic methods has been reported to enhance the efficiency and yield of this process. These advancements underscore the importance of continuous innovation in organic synthesis to meet the growing demand for complex molecules like 4-cyclopropyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol hydrochloride.

From an analytical standpoint, modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture, ensuring that researchers can confidently proceed with further studies on its properties and applications.

Looking ahead, the potential applications of CAS No. 1158449-20-7 extend beyond pharmacology into areas such as material science and catalysis. Its unique combination of functional groups makes it a candidate for designing novel materials with tailored properties. For instance, the thiol group can participate in click chemistry reactions, enabling the creation of cross-linked networks or self-healing materials.

In conclusion, 4-cyclopropyl-5-(piperidin-4-yll)-4H-l ,2 , , triazole -3 -thiol hydrochloride represents a remarkable example of how structural diversity can lead to multifunctional compounds with wide-ranging applications. As research continues to uncover its full potential, this compound stands at the forefront of innovation in chemical science.